Cas no 196809-91-3 (1,3-Butanedione, 1-(3-iodophenyl)-)
196809-91-3 structure
Product Name:1,3-Butanedione, 1-(3-iodophenyl)-
CAS No:196809-91-3
MF:C10H9IO2
MW:288.081735372543
CID:1388449
Update Time:2024-08-16
1,3-Butanedione, 1-(3-iodophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Butanedione, 1-(3-iodophenyl)-
- 1-(3-Iodophenyl)-1,3-butanedione
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- Inchi: 1S/C10H9IO2/c1-7(12)5-10(13)8-3-2-4-9(11)6-8/h2-4,6H,5H2,1H3
- InChI Key: CZQOKCRFTKTJKQ-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC(I)=C1)(=O)CC(=O)C
Computed Properties
- Exact Mass: 287.96427
Experimental Properties
- Density: 1.663±0.06 g/cm3(Predicted)
- Boiling Point: 353.3±22.0 °C(Predicted)
- PSA: 34.14
- pka: 8.20±0.10(Predicted)
1,3-Butanedione, 1-(3-iodophenyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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